Cas no 61371-91-3 (3-Butenoic acid, 2-imino-)

• Product Name: 3-Butenoic acid, 2-imino-
• CAS No: 61371-91-3
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• CID: 481807
• PubChem ID: 53949805
• Update Time: 2025-04-19

3-Butenoic acid, 2-imino- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-imino-
• 2-iminobut-3-enoic acid
• 61371-91-3
• DTXSID80707909
• 2-imino-3-butenoic acid

• Inchi： 1S/C4H5NO2/c1-2-3(5)4(6)7/h2,5H,1H2,(H,6,7)
• InChI Key： JDOYEHIIHBNBAF-UHFFFAOYSA-N
• SMILES： OC(C(C=C)=N)=O

Computed Properties

• Exact Mass: 99.03205
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• PSA: 61.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids